Cas no 885519-38-0 (5-Hydroxy-3-iodoindazole)
5-Hydroxy-3-iodoindazole structure
Product Name:5-Hydroxy-3-iodoindazole
CAS No:885519-38-0
MF:C7H5IN2O
MW:260.031873464584
CID:840986
PubChem ID:24728255
Update Time:2025-04-19
5-Hydroxy-3-iodoindazole Chemical and Physical Properties
Names and Identifiers
-
- 3-Iodo-1H-indazol-5-ol
- 5-HYDROXY-3-IODOINDAZOLE
- 885519-38-0
- AKOS016010845
- AMY9775
- DTXSID00646306
- SCHEMBL18535138
- 3-iodo-2H-indazol-5-ol
- CS-0007700
- 5-Hydroxy-3-iodoindazole
-
- MDL: MFCD07781665
- Inchi: 1S/C7H5IN2O/c8-7-5-3-4(11)1-2-6(5)9-10-7/h1-3,11H,(H,9,10)
- InChI Key: VVYKAQOZDUWBOD-UHFFFAOYSA-N
- SMILES: IC1=C2C=C(C=CC2=NN1)O
Computed Properties
- Exact Mass: 259.94466g/mol
- Monoisotopic Mass: 259.94466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 48.9Ų
Experimental Properties
- Density: 2.249±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (1.5 g/l) (25 º C),
5-Hydroxy-3-iodoindazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B801520-1mg |
5-Hydroxy-3-iodoindazole |
885519-38-0 | 1mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B801520-2mg |
5-Hydroxy-3-iodoindazole |
885519-38-0 | 2mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B801520-10mg |
5-Hydroxy-3-iodoindazole |
885519-38-0 | 10mg |
$ 135.00 | 2022-06-06 | ||
| Chemenu | CM150419-1g |
3-iodo-1H-indazol-5-ol |
885519-38-0 | 95% | 1g |
$426 | 2021-08-05 | |
| Alichem | A269001685-5g |
3-Iodo-1H-indazol-5-ol |
885519-38-0 | 95% | 5g |
$1100.00 | 2023-08-31 | |
| Alichem | A269001685-10g |
3-Iodo-1H-indazol-5-ol |
885519-38-0 | 95% | 10g |
$1532.96 | 2023-08-31 | |
| Alichem | A269001685-25g |
3-Iodo-1H-indazol-5-ol |
885519-38-0 | 95% | 25g |
$2579.36 | 2023-08-31 | |
| Chemenu | CM150419-1g |
3-iodo-1H-indazol-5-ol |
885519-38-0 | 95% | 1g |
$*** | 2023-03-31 | |
| A2B Chem LLC | AH92643-2.5g |
3-Iodo-1H-indazol-5-ol |
885519-38-0 | 97% | 2.5g |
$1068.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1077689-1g |
5-HYDROXY-3-IODOINDAZOLE |
885519-38-0 | 95+% | 1g |
¥3981.00 | 2024-04-27 |
5-Hydroxy-3-iodoindazole Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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